Cas no 16495-21-9 ((R)-3-Mercaptopropane-1,2-diol)

(R)-3-Mercaptopropane-1,2-diol is a chiral thiol-containing diol with the molecular formula C₃H₈O₂S. This compound features a stereogenic center at the carbon bearing the mercapto group, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its bifunctional structure, combining a thiol and two hydroxyl groups, enables versatile reactivity, particularly in thiol-ene click chemistry and as a building block for heterocyclic compounds. The (R)-enantiomer is often preferred for its specific stereochemical properties in catalysis and drug development. High purity grades are available to ensure consistency in research and industrial processes. Proper handling is advised due to the thiol group's sensitivity to oxidation.
(R)-3-Mercaptopropane-1,2-diol structure
16495-21-9 structure
Product Name:(R)-3-Mercaptopropane-1,2-diol
CAS No:16495-21-9
MF:C3H8O2S
MW:108.159420013428
MDL:MFCD30749913
CID:2781011
PubChem ID:447638
Update Time:2025-10-18

(R)-3-Mercaptopropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • (2R)-3-sulfanylpropane-1,2-diol
    • D-1-thioglycerol
    • (R)-monothioglycerol
    • (R)-3-mercaptopropane-1,2-diol
    • (2R)-3-Mercapto-1,2-propanediol
    • R-(-)-3-mercapto-1,2-propanediol
    • DB03864
    • (-)-(R)-3-mercapto-1,2-propanediol
    • (R)-(-)-2,3-dihydroxypropane-1-thiol
    • (R)-3-Mercaptopropane-1,2-diol
    • MDL： MFCD30749913
    • Inchi： 1S/C3H8O2S/c4-1-3(5)2-6/h3-6H,1-2H2/t3-/m1/s1
    • InChI Key： PJUIMOJAAPLTRJ-GSVOUGTGSA-N
    • SMILES： SC[C@@H](CO)O

Computed Properties

  • Exact Mass: 108.02450067g/mol
  • Monoisotopic Mass: 108.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 32
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 41.5

(R)-3-Mercaptopropane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M202588-50mg
(R)​-​3-​Mercaptopropane-​1,​2-​diol
 16495-21-9
50mg
 $150.00 2023-05-18
TRC
M202588-250mg
(R)​-​3-​Mercaptopropane-​1,​2-​diol
 16495-21-9
250mg
 $666.00 2023-05-18
TRC
M202588-500mg
(R)​-​3-​Mercaptopropane-​1,​2-​diol
 16495-21-9
500mg
 $ 800.00 2023-09-07
Enamine
EN300-261802-0.05g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
0.05g
 $88.0 2024-06-18
Enamine
EN300-261802-0.1g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
0.1g
 $132.0 2024-06-18
Enamine
EN300-261802-0.25g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
0.25g
 $188.0 2024-06-18
Enamine
EN300-261802-0.5g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
0.5g
 $353.0 2024-06-18
Enamine
EN300-261802-1.0g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
1.0g
 $470.0 2024-06-18
Enamine
EN300-261802-2.5g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
2.5g
 $923.0 2024-06-18
Enamine
EN300-261802-5.0g
(2R)-3-sulfanylpropane-1,2-diol
 16495-21-9 95%
5.0g
 $1364.0 2024-06-18

(R)-3-Mercaptopropane-1,2-diol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16495-21-9)(R)-3-Mercaptopropane-1,2-diol
Order Number:A1002155
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:59
Price ($):341.0
Email:sales@amadischem.com

(R)-3-Mercaptopropane-1,2-diol Related Literature

Related Categories

16495-21-9 ((R)-3-Mercaptopropane-1,2-diol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16495-21-9)(R)-3-Mercaptopropane-1,2-diol
A1002155
Purity:99%
Quantity:1g
Price ($):341.0
Email